methyl 2-{[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl]oxy}propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with a molecular weight of 481.5 g/mol . It has a topological polar surface area of 126 Ų and a complexity of 854 . The compound has one defined atom stereocenter .Physical and Chemical Properties Analysis
This compound has a molecular weight of 481.5 g/mol . It has a topological polar surface area of 126 Ų and a complexity of 854 . The compound has one defined atom stereocenter .Scientific Research Applications
Synthesis Methods
- An efficient one-stage method for the synthesis of substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates was developed, which has advantages like readily accessible starting materials, mild reaction conditions, and an easy workup procedure (Komogortsev, Melekhina, & Lichitsky, 2022).
Chemical Reactions
- Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates show reactivity with S-methylisothiosemicarbazide hydroiodide, forming various compounds upon refluxing in different solvents (Vetyugova et al., 2018).
Biological Activity
- Novel 3-(2-oxo-2H-benzo[b][1,4]oxazin-3-yl)propanoates synthesized under mild conditions showed activity against a strain of Candida albicans, indicating potential biological applications (Hachama et al., 2013).
Antimicrobial Activity
- Synthesized 1-[5-[6-[(2-benzoylbenzofuran-5-yl)methyl]-2-oxo-2H-chromen-3-yl]thiazol-2-yl]urea derivatives exhibited promising anti-microbial activity against selected bacterial strains (Shankar et al., 2017).
Anticancer Activity
- A study on bis-chromenone derivatives revealed micromolar level anti-proliferative activity against human cancer cell lines, suggesting the potential of these compounds in anticancer applications (Venkateswararao et al., 2014).
Nanodrug Design for Cancer Therapy
- A novel nanosize drug candidate, synthesized for cancer therapy, demonstrated toxic effects on certain cancer cell lines, showcasing its potential in cancer treatment (Budama-Kilinc et al., 2020).
Inhibitive Action Against Corrosion
- Methyl 3-(2-oxo-2H-1,4-benzoxazin-3-yl) propanoate was found to be a good corrosion inhibitor for carbon steel in acidic solutions (Hachama et al., 2016).
Electronic Structure and Spectral Analysis
- A study on a new derivative of heteroannulated chromone provided insights into its electronic structure, absorption spectra, and nonlinear optical properties (Halim & Ibrahim, 2017).
Mechanism of Action
Target of Action
The primary targets of this compound are cholinesterases and lipoxygenase enzymes . Cholinesterases are key enzymes involved in the breakdown of acetylcholine, a neurotransmitter, in the synaptic cleft. Lipoxygenase enzymes are involved in the metabolism of arachidonic acid, leading to the production of leukotrienes, which are mediators of inflammation.
Mode of Action
The compound exhibits moderate to weak inhibition of cholinesterases and lipoxygenase enzymes This means that it binds to these enzymes and reduces their activity
Result of Action
The compound has been found to have antibacterial activity, particularly against B. subtilis , where it inhibited bacterial biofilm growth by 60.04% . It was also the second most active compound against E. coli . .
Properties
IUPAC Name |
methyl 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxochromen-7-yl]oxypropanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O7/c1-12(21(23)24-2)28-14-4-5-15-18(10-14)27-11-16(20(15)22)13-3-6-17-19(9-13)26-8-7-25-17/h3-6,9-12H,7-8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRMAWBNJPJCWAY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC4=C(C=C3)OCCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.